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Compound of Interest

Compound Name: Bandrowski's base

Cat. No.: B1216380 Get Quote

An In-depth Technical Guide to Bandrowski's
Base
This guide provides comprehensive information on Bandrowski's base, a trimeric derivative of

p-phenylenediamine (PPD), for researchers, scientists, and professionals in drug development.

It covers its chemical identity, physical properties, and a protocol for its synthesis.

Chemical and Physical Properties
Bandrowski's base is a compound of interest due to its formation during the oxidative process

of hair dyeing, which involves p-phenylenediamine.[1] It is recognized as a potent mutagen and

a potential carcinogen.[2][3]
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Property Value

CAS Number 20048-27-5[4][5][6][7]

Molecular Formula C₁₈H₁₈N₆[4][5][6][7][8][9]

Molecular Weight 318.38 g/mol [5][6][8]

Appearance Dark brown or yellow crystalline powder[4][8]

IUPAC Name
3,6-bis[(4-aminophenyl)imino]cyclohexa-1,4-

diene-1,4-diamine[8]

Purity 95% - 97%[8][9]

Synthesis of Bandrowski's Base
The formation of Bandrowski's base is dependent on factors such as alkaline pH, the initial

concentration of PPD, and the concentration of hydrogen peroxide.[7] An alkaline environment

with a pH greater than 9.0 promotes its formation.[1]

Experimental Protocol:

The following method for the synthesis of Bandrowski's Base is described by Ritter and

Schmitz.[7]

Dissolve p-phenylenediamine (PPD): Dissolve 5 grams of PPD in 375 mL of water.

Adjust pH: Add 1.5 mL of 28% ammonium hydroxide to the solution to adjust the pH to 9.5.

Initiate Oxidation: Add 62.5 mL of 3% hydrogen peroxide to the solution.

Incubation: Keep the solution at room temperature for 24 hours to allow for the formation of

Bandrowski's base.[7]

Formation Pathway
Bandrowski's base is formed through the self-coupling of p-phenylenediamine in the presence

of an oxidizing agent under alkaline conditions.[10] The reactive intermediate of PPD, p-
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benzoquinonediimine (p-BQDI), can undergo self-coupling to form dimers and trimers, with

Bandrowski's base being a commonly observed trimer.[11]

Formation of Bandrowski's Base from p-Phenylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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